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Compound of Interest

Compound Name: Diethyl phosphate

Cat. No.: B10779560

An In-depth Technical Guide to Diethyl Hydrogen
Phosphate

Introduction

Diethyl hydrogen phosphate (DEHP), also known as diethyl phosphoric acid, is an
organophosphorus compound with the chemical formula C4H1104P.[1] It is a dialkyl phosphate
characterized by the presence of two ethyl groups attached to the phosphate core.[1][2] DEHP
is a colorless to light yellow-orange, oily liquid.[3] This document provides a comprehensive
overview of its physical and chemical characteristics, relevant experimental protocols, and its
role in biological systems, tailored for researchers, scientists, and professionals in drug
development.

Physical and Chemical Properties

The fundamental physical and chemical properties of diethyl hydrogen phosphate are
summarized below. This data is crucial for its handling, application in synthesis, and analysis.

Table 1: General and Physical Properties of Diethyl Hydrogen Phosphate
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Property

Value

Molecular Formula

C4H1104P[1][2]

Molecular Weight 154.10 g/mol [1][2]

IUPAC Name diethyl hydrogen phosphate[1][2]

CAS Number 598-02-7[3][4]

Appearance Colorless to light yellow-orange liquid[5][3]
Melting Point 6 °C[3][6]

Boiling Point 203 °C; 80 °C at 0.7 mmHg|[5][6][7]
Density 1.29 g/mL[5][3][6]

Refractive Index

1.4170[5]

pKa

1.42 £ 0.50 (Predicted)

Flash Point

91 °C[3][6]

Vapor Pressure

0.137 mmHg at 25°C[5]

Table 2: Solubility and Stability of Diethyl Hydrogen Phosphate

Property Description
Soluble in water, alcohol, ether, benzene,
Solubility acetone, and carbon tetrachloride. Insoluble in
saturated saline solution.
Stabilt Aqueous solutions are strongly acidic. It is
ability _ N
moisture sensitive.[3]
Should be stored in a dry, sealed container at 2-
Storage

8°C.[5][3][8]

Chemical Reactivity and Synthesis

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.smolecule.com/products/s11172427
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phosphate
https://www.smolecule.com/products/s11172427
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phosphate
https://www.smolecule.com/products/s11172427
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://sielc.com/diethyl-hydrogen-phosphate
https://www.chembk.com/en/chem/Diethyl%20hydrogen%20phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://www.fishersci.com/shop/products/diethyl-phosphate-96-thermo-scientific/AC407420050
https://www.chembk.com/en/chem/Diethyl%20hydrogen%20phosphate
https://www.fishersci.com/shop/products/diethyl-phosphate-96-thermo-scientific/AC407420050
https://georganics.sk/blog/diethyl-phosphate-general-description-and-application/
https://www.chembk.com/en/chem/Diethyl%20hydrogen%20phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://www.fishersci.com/shop/products/diethyl-phosphate-96-thermo-scientific/AC407420050
https://www.chembk.com/en/chem/Diethyl%20hydrogen%20phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://www.fishersci.com/shop/products/diethyl-phosphate-96-thermo-scientific/AC407420050
https://www.chembk.com/en/chem/Diethyl%20hydrogen%20phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://www.chembk.com/en/chem/Diethyl%20hydrogen%20phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://lab-chemicals.com/product/diethyl-hydrogen-phosphate-95/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Diethyl hydrogen phosphate's reactivity is primarily centered around its phosphate functional
group. It can participate in several key chemical reactions.

 Esterification: Reacts with alcohols to yield other diethyl phosphate esters.[1]

e Hydrolysis: In the presence of water, it can hydrolyze to produce phosphoric acid and
ethanol.[1]

» Transesterification: The ethyl groups can be exchanged with other alkoxy groups from
different alcohols.[1]

The synthesis of diethyl hydrogen phosphate can be achieved through various methods. A
common laboratory and industrial-scale synthesis involves the reaction of phosphorus
trichloride with ethanol.

Phosphorus Trichloride (PClIs) Ethanol (C2HsOH)

Reacts with

Nucleophilic Substitution

Diethyl Hydrogen Phosphate ((C2Hs0)2P(O)H) Byproducts (HCI, C2HsClI)

Click to download full resolution via product page

Caption: Synthesis of Diethyl Hydrogen Phosphate from Phosphorus Trichloride and Ethanol.

Experimental Protocols
Synthesis of Diethyl Hydrogen Phosphate via
Phosphorus Trichloride and Ethanol

This protocol describes a common method for the synthesis of diethyl hydrogen phosphate.
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Materials:
e Phosphorus trichloride (PCl3)
e Anhydrous ethanol (CzHsOH)

o Reaction vessel equipped with a stirrer, dropping funnel, and a reflux condenser with a gas
outlet to handle HCI gas.

Procedure:
 In a well-ventilated fume hood, place anhydrous ethanol in the reaction vessel.
e Cool the ethanol in an ice bath.

o Slowly add phosphorus trichloride dropwise to the cooled ethanol with constant stirring. The
molar ratio of ethanol to phosphorus trichloride should be at least 3:1.[1]

e The reaction is exothermic and will produce hydrogen chloride and ethyl chloride as
byproducts.[1] Maintain the temperature to control the reaction rate.

 After the addition is complete, the reaction mixture may be gently warmed to ensure the
reaction goes to completion. Elevated temperatures, such as 80°C, can increase the reaction
rate and yield.[1]

e The crude diethyl hydrogen phosphate is then purified, typically by distillation under reduced
pressure, to remove unreacted starting materials and byproducts.

Analysis by High-Performance Liquid Chromatography
(HPLC)

This protocol outlines a general method for the analysis of diethyl hydrogen phosphate.
Instrumentation:
o HPLC system with a reverse-phase C18 or Newcrom R1 column.[4]

e UV or Mass Spectrometry (MS) detector.
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Mobile Phase:

e A mixture of acetonitrile (MeCN) and water.[4]

o For standard reverse-phase HPLC, phosphoric acid can be used as a modifier.[4]

o For MS-compatible methods, formic acid should be used instead of phosphoric acid.[4]
Procedure:

e Prepare a standard solution of diethyl hydrogen phosphate of known concentration in the
mobile phase.

e Prepare the sample solution by dissolving the test material in the mobile phase.

o Set the flow rate and column temperature.

« Inject the standard solution to obtain a reference chromatogram and retention time.
« Inject the sample solution.

« I|dentify the diethyl hydrogen phosphate peak in the sample chromatogram by comparing the
retention time with the standard.

¢ Quantify the amount of diethyl hydrogen phosphate by comparing the peak area of the
sample to that of the standard.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://sielc.com/diethyl-hydrogen-phosphate
https://sielc.com/diethyl-hydrogen-phosphate
https://sielc.com/diethyl-hydrogen-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(Dissolve in Mobile Phase)

Injection

HPLC System
(Reverse-Phase Column)

:

Separation based on Polarity

i

Detection
(UV or MS)

i

Data Analysis
(Quantification)

Click to download full resolution via product page

Caption: General Workflow for the HPLC Analysis of Diethyl Hydrogen Phosphate.

Biological Significance and Applications

Diethyl hydrogen phosphate is of significant interest in toxicology and drug development as it is
a primary metabolite of many organophosphate pesticides, such as chlorpyrifos.[1][7] Its
presence in urine is a common biomarker for exposure to these pesticides.[1][7]

Chronic exposure to diethyl hydrogen phosphate has been linked to endocrine-disrupting
effects, specifically impacting thyroid-related hormones.[1][7] Recent studies have also
indicated that in the gut microbiome, it can lead to an enrichment of opportunistic pathogens
and a subsequent decrease in interleukin-6 (IL-6), suggesting a potential immunomodulatory
role.[9]
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Caption: Metabolic Pathway and Biological Impact of Diethyl Hydrogen Phosphate.

Beyond its role as a metabolite, diethyl hydrogen phosphate is used in chemical synthesis as a
reagent for creating phosphoramidates and other organophosphorus compounds, and in the
manufacturing of flame retardants.[1]

Safety and Handling

Diethyl hydrogen phosphate is classified as a corrosive substance that can cause severe skin
burns and eye damage upon contact.[1][7] It is also harmful if swallowed or in contact with skin.
[7] Therefore, appropriate personal protective equipment, including gloves, goggles, and
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protective clothing, should be worn when handling this chemical.[7] It should be used in a well-
ventilated area.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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